4-phenoxybenzenesulfonyl Chloride
Overview
Description
4-phenoxybenzenesulfonyl Chloride is a useful research compound. Its molecular formula is C12H9ClO3S and its molecular weight is 268.72 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
1. Activation of Polymeric Carriers
4-Fluorobenzenesulfonyl chloride, a compound similar to 4-phenoxybenzenesulfonyl chloride, demonstrates its utility in activating hydroxyl groups of polymeric carriers. This activation facilitates the covalent attachment of biologicals to various solid supports like functionalized polystyrene microspheres and Sepharose beads. The activated solid support retains its activity for several months, proving essential for therapeutic applications in bioselective separation processes (Chang, Gee, Smith, & Lake, 1992).
2. Detection Enhancement in LC-MS
A study highlights the role of 4-nitrobenzenesulfonyl chloride, a derivative of this compound, in enhancing detection responses in liquid chromatography–mass spectrometry (LC-MS). When used for derivatization, it significantly increases the detection responses of estrogens, showcasing its practicality in sensitive analytical applications (Higashi et al., 2006).
3. Unique Hydrolysis Behavior
Research on 4-aminobenzenesulfonyl chloride and its N,N-dimethyl derivative, closely related to this compound, reveals a unique hydrolysis behavior. Their hydrolysis exhibits an independence from pH, suggesting a dissociative reaction mechanism. This characteristic could be influential in designing more efficient chemical processes (Cevasco, Piątek, & Thea, 2011).
4. Solid-Phase Synthesis
Benzenesulfonamides, prepared using 2/4-nitrobenzenesulfonyl chloride, a relative of this compound, are used in solid-phase synthesis. They serve as key intermediates in various chemical transformations, including rearrangements to yield diverse chemical structures. This demonstrates its potential in synthesizing novel chemical entities (Fülöpová & Soural, 2015).
5. Synthesis of N-Aryl-Hydroxybenzenesulfonamide Derivatives
The synthesis of N-aryl-o-hydroxybenzenesulfonamide derivatives involves using sulfochlorination agents like halogenated o-hydroxy-benzenesulfonyl chlorides. These derivatives are significant in the search for new fasciolicides, demonstrating the chemical's role in developing potential pharmaceutical compounds (Shen Jun-ju, 2004).
6. Matrix Metalloproteinase Inhibition
This compound itself, specifically its pyrrolidine derivatives, has been synthesized and evaluated as matrix metalloproteinases (MMPs) inhibitors. These compounds showed significant inhibitory activity against MMP-2 and MMP-9, suggesting potential applications in cancer treatment (Mao et al., 2020).
7. Development of High-Performance Polymers
1,3-Bis(p-phenoxybenzenesulfonyl)benzene, closely related to this compound, has been used in the synthesis of polymers with potential as high-performance, thermally stable laminating resins. Such applications highlight the chemical's significance in advanced material development (Samyn & Marvel, 1975).
Safety and Hazards
Mechanism of Action
Mode of Action
4-Phenoxybenzenesulfonyl chloride, like other sulfonyl chlorides, is an electrophilic compound that reacts with nucleophiles. The chlorine atom attached to the sulfonyl group (SO2Cl) is highly polarized, making it susceptible to attack by nucleophiles. This leads to the substitution of the chlorine atom and the formation of a new bond .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its reactivity can be affected by the pH of the environment, as well as the presence of other reactive species. Moreover, it is sensitive to moisture, which can lead to hydrolysis .
Biochemical Analysis
Biochemical Properties
It is known to be used in the synthesis of polymers containing a sulfonic group
Cellular Effects
Given its role in polymer synthesis, it may influence cell function by interacting with cellular components involved in polymer production and degradation .
Molecular Mechanism
It is known to participate in the synthesis of polymers, suggesting it may interact with biomolecules involved in this process
Properties
IUPAC Name |
4-phenoxybenzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClO3S/c13-17(14,15)12-8-6-11(7-9-12)16-10-4-2-1-3-5-10/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIZPONOMFWAPRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20383382 | |
Record name | 4-phenoxybenzenesulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20383382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1623-92-3 | |
Record name | 4-phenoxybenzenesulfonyl Chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20383382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-phenoxybenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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